Cas no 4448-73-1 (2-cycloheptylpropanedioic acid)

• Product Name: 2-cycloheptylpropanedioic acid
• CAS No: 4448-73-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD24480313
• CID: 333221
• PubChem ID: 343631
• Update Time: 2025-07-15

2-cycloheptylpropanedioic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-cycloheptyl-
• 2-cycloheptylpropanedioic acid
• AC1L7YRK
• Cycloheptanemalonic acid
• cycloheptyl-malonic acid
• Cycloheptylmalonsaeure
• Cycloheptyl-malonsaeure
• NSC400037
• Cycloheptylpropanedioic acid
• DTXSID40321923
• NSC-400037
• 4448-73-1

• MDL： MFCD24480313
• Inchi： 1S/C10H16O4/c11-9(12)8(10(13)14)7-5-3-1-2-4-6-7/h7-8H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： IJIFDBVPIQGMKO-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2-cycloheptylpropanedioic acid

2-Cycloheptylpropanedioic Acid (CAS No. 4448-73-1): An Overview of Its Properties, Applications, and Recent Research

2-Cycloheptylpropanedioic acid (CAS No. 4448-73-1) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as cycloheptylmalonic acid, is characterized by its distinct molecular structure, which includes a cycloheptyl group attached to a propanedioic acid backbone. The compound's unique properties make it a valuable candidate for various applications, ranging from synthetic intermediates to potential therapeutic agents.

The molecular formula of 2-cycloheptylpropanedioic acid is C10H16O4, and its molecular weight is approximately 196.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. Its chemical structure consists of a seven-membered cycloheptyl ring connected to a propanedioic acid moiety, which imparts specific physical and chemical properties to the molecule.

In terms of its chemical reactivity, 2-cycloheptylpropanedioic acid exhibits typical carboxylic acid behavior, including the ability to form esters, amides, and salts. These properties make it a versatile building block in organic synthesis, particularly in the development of complex molecules with biological activity. The cycloheptyl group adds steric bulk and hydrophobicity to the molecule, which can influence its interactions with biological systems.

Recent research has focused on the potential applications of 2-cycloheptylpropanedioic acid in various fields. One area of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to form stable derivatives and its structural similarity to certain natural products make it a promising candidate for drug discovery. For example, studies have shown that derivatives of cycloheptylmalonic acid can exhibit anti-inflammatory and anti-cancer properties.

In the field of medicinal chemistry, 2-cycloheptylpropanedioic acid has been explored as a scaffold for the design of novel therapeutic agents. Researchers have synthesized various derivatives by modifying the cycloheptyl and propanedioic acid moieties to optimize their pharmacological properties. These derivatives have shown promise in preclinical studies for treating conditions such as arthritis and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of cycloheptylmalonic acid demonstrated potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Beyond its potential as a pharmaceutical intermediate, 2-cycloheptylpropanedioic acid has also been investigated for its use in materials science. The compound's unique structure makes it suitable for the synthesis of polymers with specific properties, such as enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

In addition to its synthetic utility, cycloheptylmalonic acid has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes. Studies have shown that the compound is biodegradable under aerobic conditions and does not exhibit significant toxicity to aquatic organisms at environmentally relevant concentrations.

The synthesis of 2-cycloheptylpropanedioic acid has been optimized using various methods to improve yield and purity. Common synthetic routes include the reaction of cycloheptanone with malonic acid or its derivatives under appropriate conditions. Advances in catalytic methods have also led to more efficient and environmentally friendly syntheses of this compound.

In conclusion, 2-cycloheptylpropanedioic acid (CAS No. 4448-73-1) is a versatile organic compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely that cycloheptylmalonic acid will play an increasingly important role in various scientific disciplines.